Cas no 1211532-40-9 (5-chloro-2-fluoropyridine-4-carboxylic acid)

• Product Name: 5-chloro-2-fluoropyridine-4-carboxylic acid
• CAS No: 1211532-40-9
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• CID: 2854227
• PubChem ID: 60146021
• Update Time: 2025-09-27

5-chloro-2-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-pyridinecarboxylic acid
• 4-Pyridinecarboxylic acid, 5-chloro-2-fluoro-
• 5-Chloro-2-fluoroisonicotinic acid
• 5-chloro-2-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C6H3ClFNO2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2H,(H,10,11)
• InChI Key： IETMVQSOPXZGFS-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(Cl)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 174.9836342g/mol
• Monoisotopic Mass: 174.9836342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids